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Compound of Interest

Compound Name: Rubidium acetate

Cat. No.: B1592912 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of rubidium acetate. The information is intended to support research,

development, and application activities where this compound is of interest.

Core Chemical Properties
Rubidium acetate is an inorganic salt with the chemical formula CH₃CO₂Rb. It presents as a

white, hygroscopic solid that is soluble in water.[1] The compound is formed from the reaction

of a rubidium source, such as rubidium metal, rubidium carbonate, or rubidium hydroxide, with

acetic acid.[2] It is known for its ionic nature, consisting of rubidium cations (Rb⁺) and acetate

anions (C₂H₃O₂⁻).[1]

The key physicochemical properties of rubidium acetate are summarized in the table below

for easy reference and comparison.
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Property Value References

IUPAC Name Rubidium acetate [2]

Chemical Formula C₂H₃O₂Rb [3]

Molecular Weight 144.51 g/mol [2][4]

Appearance White solid/crystal [2][3]

Melting Point
246 °C (475 °F; 519 K)

(decomposes)
[2][3]

Solubility in Water 85 g/100 ml (at 45 °C) [2]

CAS Number 563-67-7 [2]

SMILES CC(=O)[O-].[Rb+] [2][5]

InChI Key
FOGKDYADEBOSPL-

UHFFFAOYSA-M
[2][5]

Molecular and Crystal Structure
Rubidium acetate is an ionic compound. It consists of a positively charged rubidium ion (Rb⁺)

and a negatively charged acetate ion (CH₃COO⁻). The acetate anion is a polyatomic ion where

two carbon atoms are bound to three hydrogen and two oxygen atoms.[6] The structure is

characterized by the electrostatic attraction between the rubidium cation and the acetate anion.
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Ionic Structure of Rubidium Acetate
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Ionic association between the Rubidium cation and the Acetate anion.

Experimental Protocols
The synthesis of rubidium acetate is typically achieved through a neutralization reaction

between a rubidium base and acetic acid.

General Protocol:

Reactant Preparation: Prepare an aqueous solution of a rubidium precursor. Common

precursors include rubidium hydroxide (RbOH) or rubidium carbonate (Rb₂CO₃).[2]

Reaction: Slowly add glacial acetic acid (CH₃COOH) to the rubidium precursor solution with

constant stirring. The reaction is exothermic.

With Rubidium Hydroxide: RbOH + CH₃COOH → CH₃CO₂Rb + H₂O[7]
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With Rubidium Carbonate: Rb₂CO₃ + 2CH₃COOH → 2CH₃CO₂Rb + H₂O + CO₂

Completion: Continue adding acetic acid until the solution is neutralized. For the carbonate

reaction, cessation of CO₂ effervescence indicates the reaction is nearing completion.

Isolation: The resulting rubidium acetate solution can be concentrated by heating to

evaporate the water.

Crystallization: Upon cooling the concentrated solution, rubidium acetate will crystallize.

The crystals can then be filtered, washed with a small amount of cold deionized water, and

dried.

The following diagram illustrates the experimental workflow for the synthesis of rubidium
acetate from rubidium carbonate.
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Synthesis Workflow of Rubidium Acetate
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General workflow for synthesizing Rubidium Acetate.
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While not specific to rubidium acetate, a general field test for the presence of rubidium ions in

a solution can be performed using a spot test with phosphomolybdic acid.[8]

Protocol:

Sample Preparation: Ensure the sample containing the rubidium salt is dissolved, preferably

in an acidic solution. For solid samples, dissolution can be achieved by heating with

concentrated hydrochloric acid.[8]

Spot Test: Place a drop of the test solution on a spot plate.

Reagent Addition: Add a drop of phosphomolybdic acid reagent.

Observation: The formation of a characteristic precipitate indicates the presence of rubidium

(and/or cesium and potassium).[8] Further tests with silicomolybdic acid can be used to

distinguish between these elements.[8]

Applications and Relevance
Rubidium acetate serves as a versatile compound in various chemical applications. It is used

as a catalyst, particularly for the polymerization of silanol-terminated siloxane oligomers.[2] It

has also been reported to modify the acid/base character of catalyst supports like silica and

alumina.[9][10] In organic synthesis, it is a reagent for preparing other rubidium-containing

compounds and can be used in the production of rubidium-based catalysts.[1] Additionally, it

can serve as a source of rubidium ions in biochemical studies.[1]

Safety and Handling
Rubidium acetate is a stable but moisture-sensitive and hygroscopic compound.[1][3] It should

be stored in a tightly closed container in a dry, cool, and well-ventilated place.[11] It is

incompatible with strong oxidizing agents.[3] When handling, appropriate personal protective

equipment, including safety glasses, rubber gloves, and a dust respirator, should be used to

avoid contact with skin and eyes and to prevent inhalation of dust.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://www.911metallurgist.com/blog/assaying-detecting-cesium-rubidium/
https://www.911metallurgist.com/blog/assaying-detecting-cesium-rubidium/
https://www.911metallurgist.com/blog/assaying-detecting-cesium-rubidium/
https://www.911metallurgist.com/blog/assaying-detecting-cesium-rubidium/
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://en.wikipedia.org/wiki/Rubidium_acetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1126064.htm
https://www.thermofisher.com/order/catalog/product/012890.09
https://cymitquimica.com/cas/563-67-7/
https://cymitquimica.com/cas/563-67-7/
https://www.benchchem.com/product/b1592912?utm_src=pdf-body
https://cymitquimica.com/cas/563-67-7/
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1126064.aspx
https://www.echemi.com/sds/rubidiumacetate-pid_Rock44877.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB1126064.aspx
https://www.echemi.com/sds/rubidiumacetate-pid_Rock44877.html
https://ltschem.com/msds/RbC2H3O2.pdf
https://www.benchchem.com/product/b1592912?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. CAS 563-67-7: Rubidium acetate | CymitQuimica [cymitquimica.com]

2. Rubidium acetate - Wikipedia [en.wikipedia.org]

3. 563-67-7 CAS MSDS (RUBIDIUM ACETATE) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

4. GSRS [precision.fda.gov]

5. Rubidium acetate | C2H3O2Rb | CID 23673628 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. americanelements.com [americanelements.com]

7. you-iggy.com [you-iggy.com]

8. Detecting Rubidium and Cesium - 911Metallurgist [911metallurgist.com]

9. RUBIDIUM ACETATE | 563-67-7 [chemicalbook.com]

10. 012890.09 [thermofisher.com]

11. echemi.com [echemi.com]

12. ltschem.com [ltschem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Rubidium Acetate:
Chemical Properties and Structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592912#rubidium-acetate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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